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Compound of Interest

Compound Name: Carbomycin

Cat. No.: B1668359 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and logistical plans for the handling and

disposal of Carbomycin, a macrolide antibiotic. The following procedural guidance is designed

to ensure the safety of researchers, scientists, and drug development professionals. Adherence

to these protocols is critical to mitigate risks associated with the handling of this potent

compound.

Essential Safety and Handling Information
Carbomycin, a crystalline macrolide antibiotic, requires careful handling to prevent exposure

and ensure a safe laboratory environment.[1] While a specific Occupational Exposure Limit

(OEL) for Carbomycin has not been established, it is prudent to handle it as a potent

compound. For context, OELs for similar macrolide antibiotics such as Erythromycin and

Azithromycin are in the range of 0.1 to 10 mg/m³ as an 8-hour time-weighted average (TWA).

Given the lack of specific data for Carbomycin, a conservative approach is recommended.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Carbomycin is provided in the table

below. This information is critical for understanding its behavior and for developing appropriate

handling procedures.
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Property Value Source

Molecular Formula C₄₂H₆₇NO₁₆ [1][2]

Molar Mass 841.98 g/mol [1][2]

Appearance
Colorless, optically active

crystalline solid

Melting Point 214 °C

Solubility
- In water: Sparingly soluble- In

methanol and ethanol: Soluble
TargetMol SDS

Toxicological Data
The available toxicological data for Carbomycin is limited. The following table summarizes the

known acute toxicity information.

Metric Value Species Source

LD50 (Intravenous) 550 mg/kg Mouse

Personal Protective Equipment (PPE) Protocol
The selection of appropriate Personal Protective Equipment (PPE) is the most critical step in

mitigating exposure risks. The following workflow outlines the decision-making process for

selecting the correct PPE for handling Carbomycin.
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Carbomycin Handling: PPE Selection Workflow

Risk Assessment

PPE Selection Engineering Controls

Start: Handling Carbomycin

Assess the Task
(e.g., weighing, dissolution, transfer)

Assess the Quantity
(small vs. large scale)

Assess Potential for
Aerosol/Dust Generation

Respiratory Protection:
- Required for handling powder outside of a ventilated enclosure

- N95 or higher respirator

If high potential

Use a certified chemical fume hood or
 a ventilated balance enclosure for handling powders.

Eye Protection:
- Safety glasses with side shields (minimum)

- Chemical splash goggles for liquids

Hand Protection:
- Double-gloving with nitrile gloves

Body Protection:
- Lab coat (minimum)

- Chemical-resistant gown for larger quantities or potential for splash
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Caption: A logical workflow for selecting appropriate Personal Protective Equipment (PPE)

when handling Carbomycin.

Standard Operating Procedure for Handling
Carbomycin Powder
The following is a step-by-step guide for the safe handling of Carbomycin in its powdered

form.
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Experimental Workflow: Handling Carbomycin Powder

Preparation

Handling

Cleanup & Disposal

1. Prepare work area in a
certified chemical fume hood.

2. Don appropriate PPE as per
the PPE Selection Workflow.

3. Gather all necessary materials
(spatula, weigh paper, solvent, etc.).

4. Carefully weigh the desired
amount of Carbomycin powder.

5. Add powder to the solvent in a
closed or covered container.

6. Mix gently to dissolve,
avoiding splashing.

7. Decontaminate all surfaces
and equipment.

8. Dispose of all waste in
properly labeled hazardous waste containers.

9. Doff PPE in the correct order
to prevent contamination.

10. Wash hands thoroughly.
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Caption: A generalized experimental workflow for the safe handling of Carbomycin powder in a

laboratory setting.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

Carbomycin.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes immediately. Wash affected area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill Response
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area and alert others.

Secure: Secure the area and prevent entry.

Ventilate: If it is safe to do so, increase ventilation in the area.

Protect: Do not attempt to clean up the spill without the appropriate PPE, including

respiratory protection.

Contain: For liquid spills, contain the spill with absorbent materials. For powder spills, gently

cover with a damp cloth or paper towel to prevent aerosolization.
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Clean: Carefully collect the spilled material and absorbent into a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable detergent and water.

Report: Report the spill to the appropriate safety personnel.

Disposal Plan
All waste containing Carbomycin, including contaminated PPE, labware, and spill cleanup

materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper

towels, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Carbomycin in a sealed, labeled, and

compatible hazardous waste container. Do not pour Carbomycin solutions down the drain.

Stock Solutions: Unused or expired stock solutions of Carbomycin are considered

hazardous chemical waste and must be disposed of according to institutional and local

regulations.

Mechanism of Action
Carbomycin belongs to the macrolide class of antibiotics. Its mechanism of action involves the

inhibition of bacterial protein synthesis.
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General Mechanism of Action of Macrolide Antibiotics

Carbomycin

Bacterial 50S
Ribosomal Subunit

targets

Binds to the 50S subunit
near the peptidyl transferase center

Inhibits the translocation
of peptidyl-tRNA

Blocks Protein Synthesis

Inhibition of Bacterial Growth

Click to download full resolution via product page

Caption: A simplified diagram illustrating the general mechanism of action of macrolide

antibiotics like Carbomycin.

By adhering to these safety protocols and operational plans, laboratory professionals can

minimize the risks associated with handling Carbomycin and ensure a safe and compliant
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research environment. Always consult your institution's specific safety guidelines and the

manufacturer's Safety Data Sheet (SDS) for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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